1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone;hydrochloride
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Description
1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C21H24ClN3OS and its molecular weight is 401.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone hydrochloride is structurally related to a series of novel compounds synthesized for their potential biological activities. For instance, a study by Pejchal et al. (2015) focused on the synthesis and structural characterization of substituted 6-fluorobenzo[d]thiazole amides, highlighting the process of condensation reactions under mild conditions to obtain compounds with confirmed structures through various spectroscopic techniques and X-ray diffraction techniques. This process signifies the importance of structural characterization in understanding the biological activities of similar compounds (Pejchal, Pejchalová, & Růžičková, 2015).
Biological Activities
The synthesis and study of compounds structurally related to 1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone hydrochloride have shown promising biological activities. For example, Darweesh et al. (2016) demonstrated the efficient microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles, utilized as versatile building blocks for synthesizing novel heterocyclic compounds with potential biological activities. This study underscores the potential of such compounds in the development of new therapeutic agents (Darweesh, Mekky, Salman, & Farag, 2016).
Antimicrobial and Antifungal Activity
Research has also focused on the antimicrobial and antifungal activity of compounds related to 1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone hydrochloride. Patel et al. (2011) synthesized 2-methyl-5-nitro-N-(4-(3-(2-aryl-2,3-dihydrobenzo[b][1,4]thiazepin-4-yl)phenoxy)phenyl)benzenesulfonamide and tested its antimicrobial activity against various bacterial species, demonstrating the significance of such compounds in combating microbial resistance (Patel, Nimavat, Vyas, & Patel, 2011).
Properties
IUPAC Name |
1-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3OS.ClH/c22-14-21(17-4-2-1-3-5-17)8-10-24(11-9-21)20(25)13-16-6-7-18-19(12-16)26-15-23-18;/h1-7,12,15H,8-11,13-14,22H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVKAMKVETVZSME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CN)C2=CC=CC=C2)C(=O)CC3=CC4=C(C=C3)N=CS4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.